Cas no 917899-69-5 (Methanone, (4-bromo-2-fluorophenyl)(4-chlorophenyl)-)

• Product Name: Methanone, (4-bromo-2-fluorophenyl)(4-chlorophenyl)-
• CAS No: 917899-69-5
• MF: C₁₃H₇BrClFO
• MW: 313.549485445023
• CID: 782841
• PubChem ID: 43160380
• Update Time: 2025-04-19

Methanone, (4-bromo-2-fluorophenyl)(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromo-2-fluorophenyl)(4-chlorophenyl)-
• (4-bromo-2-fluorophenyl)-(4-chlorophenyl)methanone
• HKDDBMJLLJNLMT-UHFFFAOYSA-N
• DTXSID20655617
• 917899-69-5
• (4-Bromo-2-fluorophenyl)(4-chlorophenyl)methanone
• (4-Bromo-2-fluoro-phenyl)-(4-chloro-phenyl)-methanone
• SCHEMBL3025807

• Inchi： 1S/C13H7BrClFO/c14-9-3-6-11(12(16)7-9)13(17)8-1-4-10(15)5-2-8/h1-7H
• InChI Key： HKDDBMJLLJNLMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 311.93528g/mol
• Monoisotopic Mass: 311.93528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų